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Compound of Interest

Compound Name: 2-Bromo-5-chloro-3-nitropyridine

Cat. No.: B1267106

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-5-chloro-3-nitropyridine is a halogenated nitro-substituted pyridine derivative. Halogenated pyridines are a significant class of heterocyclic

Chemical Structure and Properties
The chemical structure of 2-Bromo-5-chloro-3-nitropyridine is characterized by a pyridine ring substituted with a bromine atom at the 2-position, a c

graph "Chemical_Structure_of_2-Bromo-5-chloro-3-nitropyridine" {

  layout=neato;

  node [shape=plaintext];

  bgcolor="#FFFFFF";

Define nodes for the pyridine ring and substituents

N [label="N", pos="0,1.1!", fontcolor="#202124"];

C1 [label="C", pos="-0.95,0.55!", fontcolor="#202124"];

C2 [label="C", pos="-0.95,-0.55!", fontcolor="#202124"];

C3 [label="C", pos="0,-1.1!", fontcolor="#202124"];

C4 [label="C", pos="0.95,-0.55!", fontcolor="#202124"];

C5 [label="C", pos="0.95,0.55!", fontcolor="#202124"];

Br [label="Br", pos="1.9,1.1!", fontcolor="#EA4335"];

Cl [label="-Cl", pos="-1.9,-1.1!", fontcolor="#34A853"];

NO2_N [label="N", pos="-1.9,1.1!", fontcolor="#4285F4"];

O1 [label="O", pos="-2.4,1.6!", fontcolor="#EA4335"];

O2 [label="O", pos="-1.4,1.6!", fontcolor="#EA4335"];

Draw the bonds for the pyridine ring

N -- C1 [color="#202124"];

C1 -- C2 [color="#202124"];

C2 -- C3 [color="#202124"];

C3 -- C4 [color="#202124"];

C4 -- C5 [color="#202124"];

C5 -- N [color="#202124"];
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Draw double bonds in the pyridine ring

edge [style=bold, color="#202124"];

N -- C5;

C1 -- C2;

C3 -- C4;

Draw bonds to the substituents

C5 -- Br [color="#202124"];

C2 -- Cl [color="#202124"];

C1 -- NO2_N [color="#202124"];

NO2_N -- O1 [style=bold, color="#202124"];

NO2_N -- O2 [color="#202124"];

}

Figure 2. Drug discovery workflow utilizing 2-Bromo-5-chloro-3-nitropyridine.

Conclusion

2-Bromo-5-chloro-3-nitropyridine is a chemical intermediate with significant potential in organic synthesis, p
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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